Cas no 1461-81-0 (Urea, N,N-bis(1-methylethyl)-N'-phenyl-)

• Product name: Urea, N,N-bis(1-methylethyl)-N'-phenyl-
• CAS No: 1461-81-0
• MF: C₁₃H₂₀N₂O
• MW: 220.3107
• CID: 1315822
• PubChem ID: 791730

Urea, N,N-bis(1-methylethyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N-bis(1-methylethyl)-N'-phenyl-
• 3-phenyl-1,1-di(propan-2-yl)urea
• N,N-diisopropyl-N'-phenylurea
• SCHEMBL10942832
• AB00078985-01
• AKOS001016293
• Cambridge id 5281011
• 1,1-Diisopropyl-3-phenylurea
• 1461-81-0
• HMS1580P11
• Z55306416
• CBDivE_013192

• Inchi： InChI=1S/C13H20N2O/c1-10(2)15(11(3)4)13(16)14-12-8-6-5-7-9-12/h5-11H,1-4H3,(H,14,16)
• InChI Key： PWLKEIDJQXTQCX-UHFFFAOYSA-N
• SMILES： CC(C)N(C(C)C)C(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 32.34